4-isobutoxy-N-1-naphthylbenzamide

• IUPAC Name: 4-(2-methylpropoxy)-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C21H21NO2/c1-15(2)14-24-18-12-10-17(11-13-18)21(23)22-20-9-5-7-16-6-3-4-8-19(16)20/h3-13,15H,14H2,1-2H3,(H,22,23)
• InChI Key: HZAIIYHGKYFAOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

4-isobutoxy-N-1-naphthylbenzamide, also known as NB-32, is a synthetic compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

4-isobutoxy-N-1-naphthylbenzamide acts as an antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor that is involved in the regulation of motor function and reward processing. By binding to the receptor, this compound blocks the action of dopamine, which leads to a decrease in the activation of downstream signaling pathways. This results in a decrease in the release of neurotransmitters and the modulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific research application. In neuroscience, this compound has been shown to improve motor function and reduce the symptoms of Parkinson's disease by blocking the dopamine D2 receptor. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, this compound has been used as a lead compound for the development of new drugs that target the dopamine D2 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-isobutoxy-N-1-naphthylbenzamide in lab experiments is its specificity for the dopamine D2 receptor, which allows for the selective modulation of neuronal activity. Another advantage is its well-established synthesis method, which allows for the production of large quantities of the compound. However, one of the limitations of using this compound is its potential for off-target effects, which can lead to unintended physiological effects.

Future Directions

There are several future directions for the use of 4-isobutoxy-N-1-naphthylbenzamide in scientific research. One direction is the development of new drugs that target the dopamine D2 receptor for the treatment of Parkinson's disease and other neurological disorders. Another direction is the use of this compound as a lead compound for the development of new drugs that target cancer cells. Additionally, further studies are needed to explore the potential off-target effects of this compound and to develop strategies for minimizing these effects. Overall, this compound has shown great potential for its applications in scientific research, and further studies are needed to fully understand its potential.

Synthesis Methods

4-isobutoxy-N-1-naphthylbenzamide can be synthesized through a multistep process that involves the reaction of 1-naphthylamine with isobutyryl chloride, followed by the reaction of the resulting product with benzoyl chloride. The final product is obtained through the reaction of the intermediate product with sodium methoxide.

Scientific Research Applications

4-isobutoxy-N-1-naphthylbenzamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to act as an antagonist of the dopamine D2 receptor, which is involved in the regulation of motor function and reward processing. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, this compound has been used as a lead compound for the development of new drugs that target the dopamine D2 receptor.